Cas no 625386-11-0 (1H-Pyrazole-5-carboxylic acid, 1-[(4-methoxyphenyl)methyl]-3-nitro-)
625386-11-0 structure
Product Name:1H-Pyrazole-5-carboxylic acid, 1-[(4-methoxyphenyl)methyl]-3-nitro-
CAS No:625386-11-0
MF:C12H11N3O5
MW:277.232842683792
CID:441166
PubChem ID:12073848
Update Time:2025-04-19
1H-Pyrazole-5-carboxylic acid, 1-[(4-methoxyphenyl)methyl]-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole-5-carboxylic acid, 1-[(4-methoxyphenyl)methyl]-3-nitro-
- 2-[(4-methoxyphenyl)methyl]-5-nitropyrazole-3-carboxylic acid
- 625386-11-0
- DTXSID90477040
- WCJKCPSVMQAHRO-UHFFFAOYSA-N
- SCHEMBL6169282
- N-4-methoxybenzyl-3-nitro-pyrazole-5 carboxylic acid
- 1-(4-Methoxybenzyl)-3-nitro-1H-pyrazole-5-carboxylic acid
-
- Inchi: 1S/C12H11N3O5/c1-20-9-4-2-8(3-5-9)7-14-10(12(16)17)6-11(13-14)15(18)19/h2-6H,7H2,1H3,(H,16,17)
- InChI Key: WCJKCPSVMQAHRO-UHFFFAOYSA-N
- SMILES: O(C)C1C=CC(=CC=1)CN1C(C(=O)O)=CC([N+](=O)[O-])=N1
Computed Properties
- Exact Mass: 277.06993
- Monoisotopic Mass: 277.06987046g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 365
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 110Ų
Experimental Properties
- PSA: 107.49
1H-Pyrazole-5-carboxylic acid, 1-[(4-methoxyphenyl)methyl]-3-nitro- Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
625386-11-0 (1H-Pyrazole-5-carboxylic acid, 1-[(4-methoxyphenyl)methyl]-3-nitro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk